Cas no 2854-46-8 (3(2H)-Pyridazinone, 5-amino-4-hydroxy-2-phenyl-)

• Product Name: 3(2H)-Pyridazinone, 5-amino-4-hydroxy-2-phenyl-
• CAS No: 2854-46-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• CID: 1435154
• PubChem ID: 5200261
• Update Time: 2025-10-28

3(2H)-Pyridazinone, 5-amino-4-hydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 5-amino-4-hydroxy-2-phenyl-
• 5-AMINO-4-HYDROXY-2-PHENYL-2,3-DIHYDROPYRIDAZIN-3-ONE
• VMNLQMYHOCISIH-UHFFFAOYSA-N
• 5-amino-4-hydroxy-2-phenylpyridazin-3(2H)-one
• 2854-46-8
• 5-amino-4-hydroxy-2-phenylpyridazin-3(2{H})-one
• STK785143
• CS-0320551
• AKOS005620794
• 5-amino-2-phenyl-1H-pyridazine-3,4-dione

• Inchi： 1S/C10H9N3O2/c11-8-6-12-13(10(15)9(8)14)7-4-2-1-3-5-7/h1-6,12H,11H2
• InChI Key： LHGUUXZNXSUCQU-UHFFFAOYSA-N
• SMILES： O=C1C(C(=CNN1C1C=CC=CC=1)N)=O

Computed Properties

• Exact Mass: 203.06957
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 78.92

Additional information on 3(2H)-Pyridazinone, 5-amino-4-hydroxy-2-phenyl-

5-Amino-4-hydroxy-2-phenyl-3(2H)-Pyridazinone (CAS No. 2854-46-8): An Overview of Its Structure, Properties, and Applications

5-Amino-4-hydroxy-2-phenyl-3(2H)-pyridazinone (CAS No. 2854-46-8) is a versatile compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 5-amino-4-hydroxy-2-phenylpyridazinone, is characterized by its pyridazinone core, which is a six-membered ring containing two nitrogen atoms and an oxygen atom. The presence of an amino group at the 5-position and a hydroxyl group at the 4-position, along with a phenyl substituent at the 2-position, imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The structure of 5-amino-4-hydroxy-2-phenylpyridazinone is particularly noteworthy. The pyridazinone scaffold is known for its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for its biological activity. The amino and hydroxyl groups provide additional functional handles for further derivatization, allowing chemists to tailor the compound for specific therapeutic needs. The phenyl substituent enhances the lipophilicity of the molecule, facilitating its cellular uptake and distribution.

In terms of physical properties, 5-amino-4-hydroxy-2-phenylpyridazinone is a white crystalline solid with a melting point ranging from 170 to 173°C. It is slightly soluble in water but exhibits better solubility in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility characteristics are important for its use in both laboratory research and pharmaceutical formulations.

The biological activity of 5-amino-4-hydroxy-2-phenylpyridazinone has been extensively studied in recent years. One of its most significant applications is in the development of anti-inflammatory agents. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising lead for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX).

Additionally, 5-amino-4-hydroxy-2-phenylpyridazinone has demonstrated antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have shown that this compound can scavenge free radicals and protect cells from oxidative damage, thereby offering potential therapeutic benefits in these conditions.

Another area of interest is the anticancer potential of 5-amino-4-hydroxy-2-phenylpyridazinone. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the inhibition of angiogenesis. These findings suggest that it could be developed into an effective anticancer agent with minimal side effects.

The pharmacokinetic properties of 5-amino-4-hydroxy-2-phenylpyridazinone have also been investigated. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its use as an oral medication. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It undergoes metabolism primarily in the liver via cytochrome P450 enzymes, leading to the formation of several metabolites that are excreted through urine and feces.

In terms of safety, 5-amino-4-hydroxy-2-phenylpyridazinone has been evaluated in preclinical toxicity studies. These studies have shown that it has a low toxicity profile at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

The synthesis of 5-amino-4-hydroxy-2-phenylpyridazinone can be achieved through several routes, each with its own advantages and limitations. One common method involves the condensation of phenylglyoxal with urea followed by cyclization under acidic conditions to form the pyridazinone ring. Subsequent reduction of the nitro group to an amino group using hydrogenation or chemical reducing agents yields the final product. Alternative synthetic strategies include microwave-assisted synthesis and catalytic methods, which offer improved yields and reduced reaction times.

Recent advances in computational chemistry have also contributed to our understanding of 5-amino-4-hydroxy-2-phenylpyridazinone's properties. Molecular docking studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for enhanced activity. Additionally, quantum mechanical calculations have elucidated the electronic structure and reactivity patterns of this compound, guiding rational drug design efforts.

In conclusion, 5-amino-4-hydroxy-2-phenylpyridazinone (CAS No. 2854-46-8) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure confers valuable biological activities, making it a promising candidate for the development of new therapeutic agents targeting inflammatory diseases, oxidative stress-related conditions, and cancer. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, underscoring its significance in modern drug discovery efforts.